Cas no 2172440-32-1 (3,3-dimethylcyclohexane-1-sulfonyl fluoride)

• Product Name: 3,3-dimethylcyclohexane-1-sulfonyl fluoride
• CAS No: 2172440-32-1
• MF: C₈H₁₅FO₂S
• MW: 194.266905069351
• CID: 5986603
• PubChem ID: 165519455
• Update Time: 2025-10-31

3,3-dimethylcyclohexane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethylcyclohexane-1-sulfonyl fluoride
• EN300-1451132
• 2172440-32-1

• Inchi： 1S/C8H15FO2S/c1-8(2)5-3-4-7(6-8)12(9,10)11/h7H,3-6H2,1-2H3
• InChI Key： SWNQUCQIPXIYKS-UHFFFAOYSA-N
• SMILES： S(C1CCCC(C)(C)C1)(=O)(=O)F

Computed Properties

• Exact Mass: 194.07767905g/mol
• Monoisotopic Mass: 194.07767905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.5Ų

Additional information on 3,3-dimethylcyclohexane-1-sulfonyl fluoride

Introduction to 3,3-dimethylcyclohexane-1-sulfonyl fluoride (CAS No. 2172440-32-1)

3,3-dimethylcyclohexane-1-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and versatile applications. With the CAS number 2172440-32-1, this compound is recognized for its role as an intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a cyclohexane ring substituted with two methyl groups at the 3-position and a sulfonyl fluoride group at the 1-position, imparts distinct reactivity that makes it valuable in synthetic chemistry.

The utility of 3,3-dimethylcyclohexane-1-sulfonyl fluoride stems from its ability to participate in nucleophilic substitution reactions, where the sulfonyl fluoride group can be displaced by a range of nucleophiles to form sulfonyl derivatives. These derivatives are pivotal in medicinal chemistry for their potential as pharmacophores in drug design. Recent studies have highlighted its application in the development of sulfonamide-based drugs, which are known for their broad spectrum of biological activity.

In the realm of pharmaceutical research, 3,3-dimethylcyclohexane-1-sulfonyl fluoride has been explored as a precursor in the synthesis of novel sulfonamides with antimicrobial and anti-inflammatory properties. The introduction of fluorine at the sulfonyl position enhances metabolic stability and binding affinity, making such compounds attractive candidates for further development. For instance, researchers have utilized this compound to generate sulfonamides that exhibit inhibitory effects on enzymes involved in bacterial resistance mechanisms.

The structural motif of 3,3-dimethylcyclohexane-1-sulfonyl fluoride also finds relevance in materials science, particularly in the design of functional polymers and ligands for catalytic systems. The rigidity provided by the cyclohexane ring and the electron-withdrawing nature of the sulfonyl group contribute to enhanced thermal stability and chemical resistance in polymer matrices. This has led to investigations into its incorporation into advanced materials for applications such as coatings and specialty plastics.

From a synthetic chemistry perspective, 3,3-dimethylcyclohexane-1-sulfonyl fluoride serves as a building block for constructing more complex molecules through cross-coupling reactions and other transformations. Its reactivity allows chemists to introduce diverse functional groups with precision, enabling the rapid assembly of molecular architectures. This has been particularly useful in library synthesis efforts aimed at identifying lead compounds for drug discovery programs.

Recent advances in computational chemistry have further underscored the importance of 3,3-dimethylcyclohexane-1-sulfonyl fluoride by facilitating virtual screening and molecular modeling studies. These computational approaches help predict how this compound might interact with biological targets, providing insights into its potential therapeutic applications before experimental validation is undertaken. Such integrative strategies are becoming increasingly integral to modern drug development pipelines.

The industrial production of 3,3-dimethylcyclohexane-1-sulfonyl fluoride requires careful optimization to ensure high yields and purity levels suitable for pharmaceutical use. Process chemists focus on developing scalable synthetic routes that minimize byproduct formation while maintaining cost-effectiveness. Continuous flow chemistry has emerged as a promising technique for this purpose, offering improved control over reaction conditions and scalability.

The safety profile of 3,3-dimethylcyclohexane-1-sulfonyl fluoride is another critical consideration during its handling and application. While it is not classified as a hazardous material under standard regulations, proper protocols must be followed to prevent exposure risks during laboratory or industrial use. Personal protective equipment (PPE) such as gloves and safety goggles is recommended when working with this compound.

In conclusion,3,3-dimethylcyclohexane-1-sulfonyl fluoride (CAS No. 2172440-32-1) represents a versatile intermediate with significant potential across multiple domains of chemical research. Its unique structural features enable diverse applications in pharmaceutical synthesis, materials science, and catalysis. As methodologies for molecular construction continue to evolve—driven by innovations in synthetic chemistry and computational biology—the role of this compound is expected to expand further into uncharted areas of discovery.